Cas no 1806340-14-6 (1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one
• CAS No: 1806340-14-6
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4970858
• Update Time: 2025-07-22

1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one

• Inchi： 1S/C10H9Br2FO/c1-6(14)10(12)8-4-7(5-11)2-3-9(8)13/h2-4,10H,5H2,1H3
• InChI Key： HVTPCLDDDSYWRN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(CBr)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1806340-14-6 and Product Name: 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one

The compound with the CAS number 1806340-14-6 and the product name 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular biology research. The presence of both bromine and fluorine substituents in its molecular framework imparts distinct reactivity and electronic characteristics, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the utility of 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one as a key building block in the synthesis of novel therapeutic agents. Its structural motif, featuring a propanone core substituted with a bromomethyl group and a 2-fluorophenyl ring, offers versatile opportunities for further functionalization. This has been particularly relevant in the development of small-molecule inhibitors targeting various biological pathways.

In particular, the bromomethyl moiety serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. Such modifications are crucial for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates. Concurrently, the 2-fluorophenyl group contributes to electronic modulation and can influence metabolic stability, key factors in drug design.

One of the most compelling applications of this compound has been observed in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. The structural features of 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one allow for the development of highly specific inhibitors that can modulate kinase activity with minimal off-target effects. Recent research has demonstrated its efficacy in generating potent inhibitors against aberrantly activated kinases associated with cancers and inflammatory diseases.

The incorporation of fluorine into pharmaceutical molecules is well-documented for its ability to enhance metabolic stability and binding affinity. In the context of 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one, the fluorine atom at the 2-position of the phenyl ring contributes to these desirable properties. This has been leveraged in designing compounds that exhibit improved bioavailability and prolonged half-life upon administration.

Furthermore, advances in computational chemistry have enabled more efficient screening and optimization processes for derivatives of 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one. Molecular modeling techniques have been instrumental in predicting binding interactions with biological targets, thereby accelerating the drug discovery pipeline. These computational approaches have complemented traditional synthetic methodologies, leading to faster identification of lead compounds with enhanced therapeutic potential.

The versatility of this compound has also been recognized in materials science applications beyond pharmaceuticals. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing advanced polymers and liquid crystals with tailored properties. Such materials are increasingly relevant in electronic devices, optoelectronics, and coatings industries.

As research continues to evolve, the applications of 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one are expected to expand further. Emerging fields such as gene therapy and regenerative medicine may benefit from its role as a scaffold for designing novel biomaterials and therapeutic agents. The ongoing exploration of its derivatives promises to yield innovative solutions across multiple scientific disciplines.

In conclusion, 1-Bromo-1-(5-(bromomethyl)-2-fluorophenyl)propan-2-one stands as a testament to the importance of structurally diverse intermediates in modern chemical research. Its unique combination of reactivity and functional attributes positions it as a cornerstone compound in both academic laboratories and industrial settings. As new methodologies emerge and our understanding deepens, this compound will undoubtedly continue to play a pivotal role in shaping future advancements.